Cas no 29474-99-5 (Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI))
29474-99-5 structure
Product Name:Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI)
CAS No:29474-99-5
MF:C30H37N5O5
MW:547.645287275314
CID:273676
PubChem ID:185687
Update Time:2025-04-19
Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI)
- Ergoninine
- Ergoninin
- N-[2-Ethyl-10b-hydroxy-3,6-dioxo-5-(propan-2-yl)octahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl]-6-methyl-9,10-didehydroergoline-8-carboximidic acid
- 29474-99-5
- DTXSID20951984
-
- Inchi: 1S/C30H37N5O5/c1-5-29(28(38)35-25(16(2)3)27(37)34-11-7-10-23(34)30(35,39)40-29)32-26(36)18-12-20-19-8-6-9-21-24(19)17(14-31-21)13-22(20)33(4)15-18/h6,8-9,12,14,16,18,22-23,25,31,39H,5,7,10-11,13,15H2,1-4H3,(H,32,36)/t18-,22+,23+,25-,29-,30+/m1/s1
- InChI Key: XWTYUTWHTOOWSS-FPNLSDLLSA-N
- SMILES: O1[C@](CC)(C(N2[C@H](C(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@@H]2N(C)C1)=O
Computed Properties
- Exact Mass: 547.27946930g/mol
- Monoisotopic Mass: 547.27946930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 4
- Complexity: 1140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 118Ų
Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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